Cas no 105807-71-4 (2H-1,4-Benzothiazin-3(4H)-one, 2-methyl-7-nitro-)

2H-1,4-Benzothiazin-3(4H)-one, 2-methyl-7-nitro- structure
105807-71-4 structure
Product Name:2H-1,4-Benzothiazin-3(4H)-one, 2-methyl-7-nitro-
CAS No:105807-71-4
MF:C9H8N2O3S
MW:224.236420631409
CID:1161200
PubChem ID:13665542
Update Time:2025-04-20

2H-1,4-Benzothiazin-3(4H)-one, 2-methyl-7-nitro- Chemical and Physical Properties

Names and Identifiers

    • 2H-1,4-Benzothiazin-3(4H)-one, 2-methyl-7-nitro-
    • 2-METHYL-7-NITRO-2H-BENZO[B][1,4]THIAZIN-3(4H)-ONE
    • 105807-71-4
    • CS-0100688
    • 2-methyl-7-nitro-4H-1,4-benzothiazin-3-one
    • MDL: MFCD23379850
    • Inchi: 1S/C9H8N2O3S/c1-5-9(12)10-7-3-2-6(11(13)14)4-8(7)15-5/h2-5H,1H3,(H,10,12)
    • InChI Key: XQHCKOUSAZSTBR-UHFFFAOYSA-N
    • SMILES: S1C2C=C(C=CC=2NC(C1C)=O)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 224.02564
  • Monoisotopic Mass: 224.02556330g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 292
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 100Ų

Experimental Properties

  • PSA: 72.24

2H-1,4-Benzothiazin-3(4H)-one, 2-methyl-7-nitro- Pricemore >>

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